![molecular formula C7H7ClO B146294 3-Chlorobenzyl alcohol CAS No. 873-63-2](/img/structure/B146294.png)
3-Chlorobenzyl alcohol
Overview
Description
3-Chlorobenzyl alcohol, also known as 3-chloro-2-hydroxybenzyl alcohol, is an organic compound belonging to the class of benzyl alcohols. It is a clear, colorless liquid with a faint, sweetish odor. It is produced by the reaction of benzyl chloride with sodium hydroxide in an aqueous solution. It is used in a variety of applications, including as a reagent in organic synthesis, as an intermediate in the production of pharmaceuticals, and as a preservative in food and cosmetics. This compound has been studied extensively for its biochemical and physiological effects and its potential applications in scientific research.
Scientific Research Applications
Quantum Mechanical Study
A study conducted by Arachchilage, Wang, and Wang (2011) explored the electronic structures, vibrational and ionization spectra of 3-chlorobenzyl alcohol using quantum mechanical methods. This research is significant for understanding the properties and interactions of benzene derivatives like this compound. The study revealed details about the chemical environment changes in the carbon and oxygen atoms due to substitutions in benzene derivatives (Arachchilage, Wang, & Wang, 2011).
Gas Chromatographic Characterization
Baniceru, Radu, and Pătroescu (1995) described the use of this compound derivatives as a stationary phase in gas chromatography. This application is crucial for the separation and analysis of various chemical compounds, demonstrating the versatility of this compound in analytical chemistry (Baniceru, Radu, & Pătroescu, 1995).
Photocatalytic Oxidation Research
Higashimoto et al. (2009) investigated the photocatalytic oxidation of benzyl alcohol derivatives, including this compound, into corresponding aldehydes using a TiO2 photocatalyst. This study highlights the potential of this compound in photocatalytic reactions, important for environmental and synthetic applications (Higashimoto et al., 2009).
Solvolysis and Synthesis Studies
Gordon and Maskill (1991) focused on the solvolysis of 3-chlorobenzyl derivatives, providing insights into reaction mechanisms and kinetics. This research contributes to a deeper understanding of chemical reactions involving this compound (Gordon & Maskill, 1991).
Asymmetric Synthesis
Choi et al. (2010) utilized this compound derivatives in the asymmetric synthesis of antidepressant drugs. Their study demonstrates the importance of this compound in the creation of chiral intermediates for pharmaceutical applications (Choi et al., 2010).
Safety and Hazards
When handling 3-Chlorobenzyl alcohol, it’s important to avoid contact with skin, eyes, or clothing, as well as ingestion and inhalation . In case of skin contact, wash off with soap and plenty of water . If inhaled, move the person into fresh air and give artificial respiration if necessary . If swallowed, rinse mouth with water .
Mechanism of Action
Target of Action
3-Chlorobenzyl alcohol is a chemical compound with the formula C7H7ClO. It is structurally similar to dichlorobenzyl alcohol, which is known to be a mild antiseptic with a broad spectrum for bacterial and virus associated with mouth and throat infections . .
Mode of Action
It is likely to share some similarities with dichlorobenzyl alcohol, which is known to have antibacterial, antiviral, and local anesthetic properties . The local anesthetic action of dichlorobenzyl alcohol is thought to be due to a reduced sodium channel blockade .
Biochemical Pathways
It is known that alcohols can undergo a variety of reactions, including conversion into alkyl halides, tosylates, dehydration to yield alkenes, and conversion into esters .
Pharmacokinetics
Dichlorobenzyl alcohol is released almost immediately from its formulation and reaches peak concentration after 3-4 minutes . The concentration in saliva after 120 minutes represents about 50% of the administered dose .
Result of Action
Dichlorobenzyl alcohol has been shown to generate a reduced throat soreness and to provide pain relief and relief from difficulty in swallowing 5 minutes after administration .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it is recommended to avoid contact with skin, eyes, or clothing, avoid ingestion and inhalation, and avoid dust formation . It is also recommended to keep away from open flames, hot surfaces, and sources of ignition .
properties
IUPAC Name |
(3-chlorophenyl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClO/c8-7-3-1-2-6(4-7)5-9/h1-4,9H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSRDNPVYGSFUMD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70236273 | |
Record name | 3-Chlorobenzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70236273 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
873-63-2 | |
Record name | 3-Chlorobenzyl alcohol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=873-63-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Chlorobenzyl alcohol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000873632 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Chlorobenzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70236273 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-chlorobenzyl alcohol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.679 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 3-Chlorobenzyl alcohol participate in chemical reactions, and what are the downstream effects?
A1: While the provided research doesn't focus on this compound's direct biological activity, it serves as a valuable building block in various chemical reactions. For example, it can be used to functionalize mesoporous silica MCM-41 via electron beam irradiation. [] This functionalization allows MCM-41 to be used in drug delivery systems, especially for blood disorder medications. []
Q2: What is the structural characterization of this compound?
A2: While the provided articles don't explicitly state the molecular formula and weight of this compound, they do indicate its structure. It consists of a benzene ring with a hydroxyl group (-OH) attached to a methyl group (-CH2-) at one position, and a chlorine atom (-Cl) at the meta position relative to the methyl group.
Q3: Has computational chemistry been used to study this compound?
A3: The provided research does not delve into computational chemistry studies specifically on this compound.
Q4: What are the known Structure-Activity Relationships (SAR) involving this compound?
A5: The research highlights an important SAR aspect using a related compound, 3-chlorobenzyl arenesulfonate. Introducing the 3-chloro substituent into the benzyl group increases the selectivity for water over trifluoroethanol in the solvolysis reaction by approximately 50%. [] This finding emphasizes the influence of substituent position on the reactivity and selectivity of the molecule.
Q5: What analytical methods are used to characterize and quantify this compound?
A7: While the provided research doesn't explicitly detail analytical methods for this compound, it does discuss techniques like Fourier-transform spectroscopy for characterizing functionalized MCM-41, which incorporates this compound. [] Additionally, the research on MOCA-DNA adducts employs the 32P postlabeling assay and High-performance liquid chromatography (HPLC) for separation and analysis. [, , ]
Q6: What is known about the environmental impact and degradation of this compound?
A6: The provided research does not include information about the environmental impact and degradation of this compound.
Q7: Are there alternative compounds to this compound in its various applications?
A9: While the research doesn't explicitly compare alternatives to this compound, it indicates that other alcohols like 3-aminopropyltriethoxysilane (APTS), 3-methoxybenzyl alcohol, and various nitrobenzyl alcohols can also functionalize MCM-41 for drug delivery applications. [] This suggests potential alternatives exist, but further research is needed for direct comparisons.
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